[1-(1-Methyl-1H-pyrazol-5-yl)ethyl]amine dihydrochloride

• IUPAC Name: 1-(2-methylpyrazol-3-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C6H11N3.2ClH/c1-5(7)6-3-4-8-9(6)2;;/h3-5H,7H2,1-2H3;2*1H
• InChI Key: BYBKYYAZDYTHAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NN1C)N.Cl.Cl
• Molecular Formula: C6H13Cl2N3
• Molecular Weight: 198.09 g/mol
• CAS No.: 1982760-89-3

Description

“[1-(1-Methyl-1H-pyrazol-5-yl)ethyl]amine dihydrochloride” is a chemical compound. It is a derivative of pyrazole, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. The compound is a dark red solid at room temperature and has a certain solubility in alcohol solvents and strong polar dimethyl sulfoxide.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For instance, 2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl) acryloyl chloride was subjected to reactions with various mono-, 1,2-, 1,3-,1,4-, and 1,5-binucleophiles.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the formula C5H10N3Cl1. The compound has a molecular weight of 111.15 Da.

Chemical Reactions Analysis

The amine group in “this compound” is a common reaction center, which can react with acid or acyl group to form the corresponding salts or amides.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a boiling point of 219.8±15.0 °C at 760 mmHg. The compound has a density of 1.2±0.1 g/cm3.

Safety and Hazards

“[1-(1-Methyl-1H-pyrazol-5-yl)ethyl]amine dihydrochloride” may cause skin irritation and may be harmful if absorbed through the skin. Ingestion may cause irritation of the digestive tract and may be harmful if swallowed. Inhalation may cause respiratory tract irritation and may be harmful if inhaled.

Future Directions

The future directions for the research and development of “[1-(1-Methyl-1H-pyrazol-5-yl)ethyl]amine dihydrochloride” and similar compounds could involve exploring their potential applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Further studies could also focus on the development of new synthesis techniques and the investigation of the biological activity related to pyrazole derivatives.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various enzymes and receptors, which could potentially be the targets for this compound .

Mode of Action

It’s plausible that the compound interacts with its targets through the formation of hydrogen bonds and hydrophobic interactions, given the presence of the amine group and the hydrophobic methyl and pyrazolyl groups .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .